(E)-2-cyano-3-(2,5-dimethyl-1-naphthalen-1-ylpyrrol-3-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(2,5-dimethyl-1-naphthalen-1-ylpyrrol-3-yl)prop-2-enamide
• InChI: InChI=1S/C20H17N3O/c1-13-10-16(11-17(12-21)20(22)24)14(2)23(13)19-9-5-7-15-6-3-4-8-18(15)19/h3-11H,1-2H3,(H2,22,24)/b17-11+
• InChI Key: LISVYVLJUIMUNM-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC3=CC=CC=C32)C)C=C(C#N)C(=O)N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC3=CC=CC=C32)C)/C=C(\C#N)/C(=O)N
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.4 g/mol

Description

(E)-2-cyano-3-(2,5-dimethyl-1-naphthalen-1-ylpyrrol-3-yl)prop-2-enamide, also known as DCP-LA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to a class of compounds known as pyrrolamides, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Colorimetric Sensing of Fluoride Anions

A study highlighted the synthesis of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, which demonstrated a significant color transition in response to fluoride anions. This behavior suggests potential applications in colorimetric sensing, where the presence of fluoride anions can be detected visually without the need for complex instrumentation. The colorimetric sensing capabilities are attributed to a deprotonation-enhanced intramolecular charge transfer mechanism, indicating the compound's utility in environmental monitoring and analysis (Younes et al., 2020).

Fluorescence Derivatisation of Amino Acids

The compound has also been used in the fluorescence derivatization of amino acids, demonstrating its role as a fluorescent derivatising reagent. The derivatized amino acids showed strong fluorescence, which could be leveraged in biological assays, providing a tool for studying biological molecules and processes with high sensitivity and specificity (Frade et al., 2007).

Synthesis of Thermally Stable Polyamides

Research into naphthalene-ring-containing diamines, related to the compound , has led to the development of novel polyamides with good solubility and thermal stability. These materials could have applications in areas requiring materials that maintain their integrity under high temperatures, such as in electronics or automotive industries (Mehdipour‐Ataei et al., 2005).

Solvent Polarity and Viscosity Sensitive Fluorophore

Another study synthesized a derivative that acts as a fluorescent dye sensitive to solvent polarity and viscosity. This property could be particularly useful in fluorescence microscopy, allowing for the differentiation between various cellular components based on the solvent environment, thus providing insights into cellular structures and functions (Jacobson et al., 1996).

Building Blocks for Bioactive Polyheterocyclic Compounds

The compound and its derivatives serve as building blocks for the synthesis of bioactive polyheterocyclic compounds. Such compounds have potential applications in pharmaceuticals and agrochemicals, where they can be tailored for specific bioactivities, addressing the need for new and effective bioactive molecules (Abdallah et al., 2014).